Ethyl phenylacetate Ethyl phenylacetate Ethyl phenylacetate is one of the major aroma components of Ligustrum japonicum. It has been reported to be one of the key compounds responsible for the sweet-like off-flavor in Aglianico del Vulture wine.
Ethyl phenylacetate is an organic compound, which is widely used as a flavoring agent.
Ethyl phenylacetate is a less toxic, greener solvent. It is non-mutagenic.
Ethyl phenylacetate, also known as ethyl alpha -toluate or ethyl benzeneacetate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethyl phenylacetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl phenylacetate is primarily located in the cytoplasm. Ethyl phenylacetate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as cereals and cereal products, tea, fruits, and pomes. This makes ethyl phenylacetate a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 101-97-3
VCID: VC21127438
InChI: InChI=1S/C10H12O2/c1-2-12-10(11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
SMILES: CCOC(=O)CC1=CC=CC=C1
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol

Ethyl phenylacetate

CAS No.: 101-97-3

Cat. No.: VC21127438

Molecular Formula: C10H12O2

Molecular Weight: 164.2 g/mol

* For research use only. Not for human or veterinary use.

Ethyl phenylacetate - 101-97-3

Specification

Description Ethyl phenylacetate is one of the major aroma components of Ligustrum japonicum. It has been reported to be one of the key compounds responsible for the sweet-like off-flavor in Aglianico del Vulture wine.
Ethyl phenylacetate is an organic compound, which is widely used as a flavoring agent.
Ethyl phenylacetate is a less toxic, greener solvent. It is non-mutagenic.
Ethyl phenylacetate, also known as ethyl alpha -toluate or ethyl benzeneacetate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethyl phenylacetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl phenylacetate is primarily located in the cytoplasm. Ethyl phenylacetate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as cereals and cereal products, tea, fruits, and pomes. This makes ethyl phenylacetate a potential biomarker for the consumption of these food products.
CAS No. 101-97-3
Molecular Formula C10H12O2
Molecular Weight 164.2 g/mol
IUPAC Name ethyl 2-phenylacetate
Standard InChI InChI=1S/C10H12O2/c1-2-12-10(11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
Standard InChI Key DULCUDSUACXJJC-UHFFFAOYSA-N
SMILES CCOC(=O)CC1=CC=CC=C1
Canonical SMILES CCOC(=O)CC1=CC=CC=C1
Boiling Point 227.0 °C
228 °C
Colorform Liquid
Colorless liquid
Flash Point 210 °F (99 °F)
Melting Point -29.4 °C
-29.4°C

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